molecular formula C20H19NO4 B8367975 1-(2-Oxo-4-phenyloxazolidin-3-yl)-5-phenylpentane-1,5-dione

1-(2-Oxo-4-phenyloxazolidin-3-yl)-5-phenylpentane-1,5-dione

Cat. No. B8367975
M. Wt: 337.4 g/mol
InChI Key: QDEPBLVOADHQSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-Oxo-4-phenyloxazolidin-3-yl)-5-phenylpentane-1,5-dione is a useful research compound. Its molecular formula is C20H19NO4 and its molecular weight is 337.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(2-Oxo-4-phenyloxazolidin-3-yl)-5-phenylpentane-1,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-Oxo-4-phenyloxazolidin-3-yl)-5-phenylpentane-1,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(2-Oxo-4-phenyloxazolidin-3-yl)-5-phenylpentane-1,5-dione

Molecular Formula

C20H19NO4

Molecular Weight

337.4 g/mol

IUPAC Name

1-(2-oxo-4-phenyl-1,3-oxazolidin-3-yl)-5-phenylpentane-1,5-dione

InChI

InChI=1S/C20H19NO4/c22-18(16-10-5-2-6-11-16)12-7-13-19(23)21-17(14-25-20(21)24)15-8-3-1-4-9-15/h1-6,8-11,17H,7,12-14H2

InChI Key

QDEPBLVOADHQSK-UHFFFAOYSA-N

Canonical SMILES

C1C(N(C(=O)O1)C(=O)CCCC(=O)C2=CC=CC=C2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

10 g of benzoylbutyric acid and 12.5 ml of triethylamine are dissolved in 55 ml of dichloromethane. After 5 min at room temperature, 6.2 ml of pivaloyl chloride are added over a period of 30 min, and the mixture is stirred for 2 hours. 5.9 g of 4-phenyloxazolidin-2-one in 6 ml of dimethylformamide and 0.9 g of 4-(dimethylamino)pyridine are then added. The mixture is heated at reflux for about 7 hours (monitored by TLC). After the reaction has ended, the mixture is put into 15 ml of 2N sulfuric acid and stirred briefly, and the phases are then separated. The org. phase is washed with 5 percent strength bicarbonate solution and, after drying, concentrating and recrystallization from ethyl acetate/n-heptane, the product of molecular weight 337.4 (C20H19NO4); MS (DCl+): 338 (M+H+), is obtained. By the same route, optically active/enantiomerically enriched 2 is obtained when optically active/enantiomerically enriched 4-phenyloxazolidin-2-one is used.
Name
benzoylbutyric acid
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
55 mL
Type
solvent
Reaction Step One
Quantity
12.5 mL
Type
solvent
Reaction Step One
Quantity
6.2 mL
Type
reactant
Reaction Step Two
Quantity
5.9 g
Type
reactant
Reaction Step Three
Quantity
6 mL
Type
solvent
Reaction Step Three
Quantity
0.9 g
Type
catalyst
Reaction Step Three
Quantity
15 mL
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.